Benzyl Carfentanil (hydrochloride)
Overview
Description
Benzyl carfentanil (hydrochloride) is an analytical reference material that is structurally categorized as an opioid. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Use in Veterinary Medicine and Analyses of its Potency : Carfentanil, including its Benzyl derivative, is primarily used in large animal veterinary medicine due to its high potency. It is approximately 10,000 times more potent than morphine and 100 times more potent than fentanyl, making it effective for the tranquilization of large animals (Swanson et al., 2017).
Research on Synthesis Methods : There have been investigations into novel approaches for synthesizing Carfentanil, aiming to develop methods that do not involve the hydrolysis of the corresponding a-aminonitrile. This research is significant for understanding the chemical properties and potential applications of Carfentanil in various fields (Fraser-Reid et al., 1993).
PET Imaging and μ-Opioid Receptor Studies : Carfentanil has been widely used in Positron Emission Tomography (PET) studies for measuring μ-opioid receptor binding in humans. The reliability and reproducibility of binding parameter estimates have been a significant focus, contributing to the understanding of opioid receptor function and distribution in the human brain (Hirvonen et al., 2009).
Analysis of Metabolites and their Activity : Research has been conducted on the primary metabolites of Carfentanil, generated from human liver microsomes. The structural confirmation and evaluation of these metabolites for μ-opioid receptor functional activity contribute to the understanding of the metabolic pathways and pharmacological effects of Carfentanil (Hsu et al., 2019).
Development of Analytical Methods for Detection : There is ongoing development of sensitive and specific analytical methods to detect Carfentanil in biological specimens. These methods are crucial for both clinical toxicology and forensic investigations, particularly in cases of suspected exposure or intoxication (Mörén et al., 2021).
properties
Product Name |
Benzyl Carfentanil (hydrochloride) |
|---|---|
Molecular Formula |
C23H28N2O3 · HCl |
Molecular Weight |
416.9 |
InChI |
InChI=1S/C23H28N2O3.ClH/c1-3-21(26)25(20-12-8-5-9-13-20)23(22(27)28-2)14-16-24(17-15-23)18-19-10-6-4-7-11-19;/h4-13H,3,14-18H2,1-2H3;1H |
InChI Key |
SAPYGUJSUJRQQW-UHFFFAOYSA-N |
SMILES |
O=C(N(C1=CC=CC=C1)C2(C(OC)=O)CCN(CC3=CC=CC=C3)CC2)CC.Cl |
synonyms |
Benzyl Carfentanyl; Benzyl Remifentanil |
Origin of Product |
United States |
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